Cas no 82576-74-7 (Phenol, 4-amino-2-methyl-5-nitro-)
82576-74-7 structure
Product Name:Phenol, 4-amino-2-methyl-5-nitro-
CAS No:82576-74-7
MF:C7H8N2O3
MW:168.15002155304
CID:987930
PubChem ID:15801042
Update Time:2025-04-20
Phenol, 4-amino-2-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-amino-2-methyl-5-nitro-
- 82576-74-7
- AT30077
- 4-Amino-2-methyl-5-nitrophenol
- SCHEMBL200006
- DB-277529
- Phenol, 4-amino-2-methyl-5-nitro-
-
- Inchi: 1S/C7H8N2O3/c1-4-2-5(8)6(9(11)12)3-7(4)10/h2-3,10H,8H2,1H3
- InChI Key: ANHZPHIPRWOGCD-UHFFFAOYSA-N
- SMILES: OC1=CC(=C(C=C1C)N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 168.05349212g/mol
- Monoisotopic Mass: 168.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 92.1Ų
Phenol, 4-amino-2-methyl-5-nitro- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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